Cas no 2227889-93-0 (tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate
• CAS No: 2227889-93-0
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6440832
• PubChem ID: 165690643
• Update Time: 2025-05-19

tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate
• 2227889-93-0
• EN300-1875089

• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(18)15-11-5-4-8(17)6-9(11)10(14)7-16/h4-6,10,16-17H,7,14H2,1-3H3,(H,15,18)/t10-/m1/s1
• InChI Key： JGSHKGAFZGROIP-SNVBAGLBSA-N
• SMILES： O(C(NC1C=CC(=CC=1[C@@H](CO)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate

tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate, identified by the CAS number 2227889-93-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, an amino alcohol moiety, and a hydroxyl group attached to a phenolic ring. This combination of functional groups contributes to its diverse chemical reactivity and biological activity. The stereochemistry at the (1S) position of the amino alcohol moiety is particularly important, as it influences the compound's interactions with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including asymmetric catalysis and biocatalytic approaches, have been employed to produce enantiomerically pure samples. These studies have provided valuable insights into the stereochemical control of the synthesis process, which is crucial for applications in chiral drug design.

In terms of pharmacological activity, tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate has been investigated for its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key biological pathways, including those involved in inflammation and oxidative stress. These findings suggest that the compound may have applications in the treatment of conditions such as neurodegenerative diseases and cardiovascular disorders.

The compound's unique properties also make it a valuable tool in chemical biology research. Its ability to act as a chiral auxiliary or a building block in organic synthesis has been explored in recent studies. These applications highlight its versatility and importance in advancing chemical research.

In conclusion, tert-butyl N-{2-[(1S)-1-amino-2-hydroxyethyl]-4-hydroxyphenyl}carbamate, with CAS number 2227889-93-0, is a multifaceted compound with significant potential in both academic research and industrial applications. Ongoing studies continue to uncover new aspects of its chemistry and biology, underscoring its importance in the scientific community.